Cas no 926-40-9 ( )
structure
Product Name:
Chemical and Physical Properties
Names and Identifiers
-
- 2-methyl-2-propylsulfanylpropane
- tert-butyl propyl sulfide
- SCHEMBL1704306
- DTXSID80294985
- NSC-99112
- t-Butyl n-propyl sulfide
- NSC 99112
- MTVMGLPBDYLGDV-UHFFFAOYSA-N
- AKOS006242925
- (1,1-dimethylethyl)propylsulfide
- NSC99112
- 926-40-9
-
-
- Inchi： 1S/C7H16S/c1-5-6-8-7(2,3)4/h5-6H2,1-4H3
- InChI Key： MTVMGLPBDYLGDV-UHFFFAOYSA-N
- SMILES： S(CCC)C(C)(C)C
Computed Properties
- Exact Mass: 132.09727168g/mol
- Monoisotopic Mass: 132.09727168g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 8
- Rotatable Bond Count: 3
- Complexity: 51.9
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 25.3Ų
Related Literature
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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